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Compound of Interest

Compound Name: 4,5-Dimethyldecanal

Cat. No.: B15416300

Disclaimer: Experimental data for 4,5-dimethyldecanal is not readily available in published
literature. The following guide is a compilation of predicted properties, data from structurally
similar compounds, and established principles of organic chemistry relevant to a research and
drug development audience.

Introduction

4,5-Dimethyldecanal is a branched-chain aliphatic aldehyde with the molecular formula
C12H240.[1] As a member of the aldehyde family, its chemical behavior is largely dictated by
the reactive carbonyl group. The presence of methyl branches at the 4 and 5 positions
introduces stereocenters and steric hindrance, which are expected to influence its physical
properties and chemical reactivity compared to its linear isomer, dodecanal. This guide
provides a summary of its predicted chemical and physical properties, expected spectroscopic
characteristics, a plausible synthetic route, and general toxicological considerations.

Chemical and Physical Properties

Quantitative data for 4,5-dimethyldecanal is limited. The following table summarizes key
computed properties and provides estimated values for other physical properties based on its
structure and comparison with the linear C12 aldehyde, dodecanal.[2][3]
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Property

Value (4,5-
Dimethyldecanal)

Value (Dodecanal - for
comparison)[2][3][4]

Molecular Formula

C12H240[1]

C12H240[2][3]

Molecular Weight 184.32 g/mol [1] 184.32 g/mol [2][3]
Colorless to pale yellow liquid o

Appearance ) Colorless liquid[2][4]
(Predicted)
Predicted to be slightly lower

Boiling Point than dodecanal due to 185 °C (at 133 hPa)[2]
branching

) ) Predicted to be lower than

Melting Point ) 12 °C[2]

dodecanal due to branching
) Predicted to be slightly lower
Density 0.831 g/cm?3[2]

than dodecanal

Refractive Index

Predicted to be similar to

dodecanal

1.433 - 1.437 @ 20°C[2][4]

Insoluble in water; Soluble in

Solubility ] ) Insoluble in water[5]
organic solvents (Predicted)[5]
Predicted XlogP 4.3[1] 4.75[2]
] ] Predicted to be similar to or
Predicted Flash Point 101 °C[2]

slightly lower than dodecanal

Synthesis and Reactivity

The synthesis of a-branched aldehydes like 4,5-dimethyldecanal can be challenging due to

issues of reactivity and selectivity.[6][7][8] A plausible synthetic route would involve the

oxidation of the corresponding primary alcohol, 4,5-dimethyldecan-1-ol.

Proposed Synthetic Workflow

A potential synthetic pathway for 4,5-dimethyldecanal is outlined below. This represents a

logical workflow for the synthesis and characterization of a novel aldehyde.
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Workflow for Synthesis and Analysis of 4,5-Dimethyldecanal

Synthesis

Starting Materials:
2-Methyl-1-pentanol and
1-bromo-3-methylheptane

:

Grignard Reagent Formation

:

Grignard Coupling

:

Oxidation of 4,5-Dimethyldecan-1-ol

:

4,5-Dimethyldecanal (Crude Product)

Purification

Distillation

:

Column Chromatography

Analysis

Pure 4,5-Dimethyldecanal

:

NMR Spectroscopy (1H, 13C) IR Spectroscopy Mass Spectrometry

Click to download full resolution via product page

Caption: A logical workflow for the synthesis, purification, and analysis of 4,5-dimethyldecanal.
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Experimental Protocol: Synthesis of 4,5-
Dimethyldecanal (Hypothetical)

This protocol is a hypothetical adaptation based on standard organic synthesis methodologies
for similar compounds.

Step 1: Synthesis of 4,5-Dimethyldecan-1-ol

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and nitrogen inlet, magnesium turnings are suspended in
anhydrous diethyl ether. A solution of 1-bromo-3-methylheptane in anhydrous diethyl ether is
added dropwise to initiate the Grignard reaction. The mixture is refluxed until the magnesium
is consumed.

Coupling Reaction: The Grignard solution is cooled to 0 °C, and a solution of 2-methyl-1-
pentanal in anhydrous diethyl ether is added dropwise. The reaction mixture is stirred at
room temperature overnight.

Work-up: The reaction is quenched by the slow addition of saturated aqueous ammonium
chloride solution. The organic layer is separated, and the aqueous layer is extracted with
diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous
sodium sulfate, and concentrated under reduced pressure to yield the crude secondary
alcohol.

Conversion to the Primary Alcohol: The secondary alcohol is converted to a suitable leaving
group (e.g., a tosylate) and then displaced with a cyanide nucleophile. Subsequent reduction
of the nitrile and hydrolysis would yield the carboxylic acid, which can be reduced to the
primary alcohol, 4,5-dimethyldecan-1-ol. A more direct route could involve a hydroboration-
oxidation of a terminal alkene precursor.

Step 2: Oxidation to 4,5-Dimethyldecanal

¢ A solution of 4,5-dimethyldecan-1-ol in dichloromethane is added to a stirred suspension of
pyridinium chlorochromate (PCC) and silica gel in dichloromethane at room temperature.

e The reaction mixture is stirred for 2-3 hours, monitoring the progress by thin-layer
chromatography.
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» Upon completion, the mixture is filtered through a pad of silica gel, eluting with diethyl ether.

e The solvent is removed under reduced pressure, and the crude aldehyde is purified by
vacuum distillation or column chromatography.

Chemical Reactivity

The aldehyde functional group is highly reactive.[9] Expected reactions of 4,5-
dimethyldecanal include:

e Oxidation: Can be readily oxidized to the corresponding carboxylic acid, 4,5-
dimethyldecanoic acid, using common oxidizing agents like potassium permanganate or
Jones reagent.

e Reduction: The aldehyde can be reduced to the primary alcohol, 4,5-dimethyldecan-1-ol,
using reducing agents such as sodium borohydride or lithium aluminum hydride.

» Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by
nucleophiles, such as Grignard reagents, organolithium compounds, and cyanide, to form
new carbon-carbon bonds.

o Wittig Reaction: Reaction with a phosphorus ylide will convert the aldehyde to an alkene.

e Iminium and Enamine Formation: Reaction with primary and secondary amines, respectively,
can lead to the formation of imines and enamines, which are important synthetic
intermediates.

Spectroscopic Data (Predicted)

While no specific spectra for 4,5-dimethyldecanal are available, the expected key features can
be predicted based on its structure.

'H NMR Spectroscopy
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Chemical Shift (ppm) Multiplicity Assighment
~9.7 triplet Aldehydic proton (-CHO)
_ Protons on the carbon alpha to
~2.4 multiplet
the carbonyl
] Protons of the alkyl chain and
~0.8-1.6 multiplet

methyl groups

13C NMR Spectroscopy

Chemical Shift (ppm) Assighment

~200 Carbonyl carbon (-CHO)

~40-50 Carbon alpha to the carbonyl

~10-40 Carbons of the alkyl chain and methyl groups

Infrared (IR) Spectroscopy

Wavenumber (cm~?) Intensity Assignment
~2960-2850 Strong C-H stretching of alkyl groups
] C-H stretching of the aldehyde
~2720 and ~2820 Medium )
(Fermi doublet)
~1730 Strong C=0 stretching of the aldehyde

Mass Spectrometry

The mass spectrum is expected to show a molecular ion peak (M*) at m/z = 184. Characteristic
fragmentation patterns for aldehydes would include alpha-cleavage and McLafferty
rearrangement.

Biological and Toxicological Profile

Specific biological activity for 4,5-dimethyldecanal has not been documented. However,
aldehydes as a class are known to exhibit a range of biological effects due to their reactivity
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with biomolecules.[10][11]

+ General Toxicity: Aldehydes can be cytotoxic and are implicated in cellular damage through
the formation of adducts with proteins and DNA.[10][12]

+ Flavor and Fragrance: Branched-chain aldehydes are important flavor compounds in many
food products.[9][13]

« Pheromonal Activity: Some branched-chain aldehydes, such as the related 4,8-
dimethyldecanal, act as insect pheromones.

The following diagram illustrates the general mechanism of aldehyde-induced cellular damage.

General Mechanism of Aldehyde-Induced Cellular Damage

Reactive Aldehyde
(e.g., 4,5-Dimethyldecanal)

reacts with

Cellular Biomolecules
(Proteins, DNA)

Formation of Adducts and
Cross-links

Impaired Protein Function
and DNA Damage

Oxidative Stress and
Cellular Dysfunction
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Caption: A simplified diagram showing the general pathway of cellular damage caused by
reactive aldehydes.

Conclusion

4,5-Dimethyldecanal is a branched-chain aldehyde for which specific experimental data is
scarce. This guide provides a comprehensive overview of its predicted properties based on
established chemical principles and data from analogous compounds. The information
presented here can serve as a valuable resource for researchers and professionals in drug
development by providing a foundational understanding of the expected chemical behavior, a
starting point for synthetic efforts, and an indication of potential biological relevance. Further
experimental investigation is required to fully characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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